A-Z Komplettanleitung zur Synthese von Methyl-6-amino-1H-indol-4-carboxylathydrochlorid
A-Z Komplettanleitung zur Synthese von Methyl-6-amino-1H-indol-4-carboxylathydrochlorid
Von Ihrem leitenden Anwendungswissenschaftler
Abstrakte
Methyl-6-amino-1H-indol-4-carboxylathydrochlorid ist eine wichtige Kernstruktur in der organischen Synthese und der medizinischen Chemie und dient als vielseitiger Baustein für die Entwicklung neuartiger Pharmazeutika und Agrochemikalien.[1] Seine einzigartige Struktur ermöglicht Modifikationen am Indolring, was es zu einem wesentlichen Zwischenprodukt bei der Herstellung bioaktiver Moleküle macht.[1] Diese umfassende technische Anleitung beschreibt eine bewährte und optimierte Methode zur Synthese von Methyl-6-amino-1H-indol-4-carboxylathydrochlorid. Wir werden uns mit den zugrunde liegenden Mechanismen, den kritischen Parametern jedes Schritts und den analytischen Techniken befassen, die zur Gewährleistung der Reinheit und Identität der Verbindung erforderlich sind. Dieser Leitfaden richtet sich an Forscher, Chemiker und Fachleute in der Arzneimittelentwicklung und soll ein tiefes Verständnis und eine praktische Umsetzung der Synthese dieses wichtigen Indolderivats vermitteln.
I. Einleitung: Die Bedeutung von Indolderivaten
Indole sind eine bedeutende Klasse heterocyclischer Verbindungen, die in der Natur weit verbreitet sind und eine entscheidende Rolle in verschiedenen bioaktiven Natur- und Synthesestoffen spielen.[2] Die Indol-Gerüststruktur ist ein herausragendes und privilegiertes Strukturmotiv, das in zahlreichen Naturprodukten und verschiedenen synthetischen Verbindungen vorkommt.[3] In den letzten Jahren hat eine große Anzahl von indolhaltigen Verbindungen eine bemerkenswerte pharmakologische Aktivität gezeigt, und ihre Nützlichkeit als therapeutische Mittel hat erhebliche Aufmerksamkeit von Chemikern auf sich gezogen.[3]
Die strukturelle Vielseitigkeit von Indol-Gerüsten, die durch ihre Fähigkeit zur Teilnahme an verschiedenen chemischen Reaktionen und zur Bildung verschiedener chemischer Bindungen gekennzeichnet ist, untermauert ihre weit verbreitete Verwendung in der medizinischen Chemie.[4] Es hat sich gezeigt, dass die Einführung verschiedener Substituenten am Indolring die biologische Aktivität dieser Verbindungen signifikant verändert, was zur Entdeckung neuartiger Medikamente mit verbesserter Wirksamkeit und Sicherheitsprofilen führt.[4]
Insbesondere Methyl-6-amino-1H-indol-4-carboxylat dient als Schlüsselzwischenprodukt bei der Synthese einer Vielzahl von Pharmazeutika, insbesondere von solchen, die auf neurologische Störungen abzielen.[1] Seine Derivate werden auf ihre entzündungshemmenden, antimikrobiellen und krebsbekämpfenden Eigenschaften untersucht.[1]
II. Überblick über die synthetische Strategie
Die hier beschriebene Synthese von Methyl-6-amino-1H-indol-4-carboxylathydrochlorid ist ein mehrstufiger Prozess, der mit kommerziell erhältlichen Ausgangsmaterialien beginnt. Die Gesamtstrategie konzentriert sich auf den Aufbau des Indolrings, gefolgt von der Einführung der Amino- und Esterfunktionen an den gewünschten Positionen.
Abbildung 1: Allgemeiner Arbeitsablauf für die Synthese von Methyl-6-amino-1H-indol-4-carboxylathydrochlorid.
III. Detailliertes Versuchsprotokoll
Dieser Abschnitt enthält eine schrittweise Methodik für die Synthese von Methyl-6-amino-1H-indol-4-carboxylathydrochlorid.
Schritt 1: Synthese von Methyl-indol-4-carboxylat
Die Synthese von Methyl-indol-4-carboxylat kann effizient und relativ mild in einer Gesamtausbeute von 72 % aus kommerziell erhältlichen Materialien erreicht werden.[5] Eine bemerkenswerte Methode ist die Palladium/Phosphin-katalysierte N-Heteroanellierung von 2-Nitrostyrolen, die einen sehr flexiblen Zugang zu funktionalisierten Indolen bietet.[5]
Verfahren:
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Zu einem 250-ml-Zweihals-Rundkolben, der mit einem Kühler und einem Tropftrichter ausgestattet ist, werden Methyl-2-methyl-3-nitrobenzoat, Dibenzoylperoxid und Tetrachlorkohlenstoff gegeben.[5]
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Die Mischung wird zum Rückfluss erhitzt, bis eine klare, blassgelbe Lösung entsteht.[5]
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Eine Lösung aus Brom in Tetrachlorkohlenstoff wird unter Bestrahlung mit einer 100-W-Flutlampe über 10 Minuten zu der kochenden Lösung gegeben.[5]
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Die Reaktionsmischung wird 24 Stunden lang erhitzt und bestrahlt.[5]
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Nach dem Abkühlen wird die organische Phase mit gesättigter wässriger Natriumbicarbonatlösung gewaschen, getrocknet und eingeengt, um Methyl-2-brommethyl-3-nitrobenzoat zu erhalten.[5]
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Das resultierende Methyl-2-brommethyl-3-nitrobenzoat wird dann mit Triphenylphosphin in Chloroform umgesetzt, um das entsprechende Wittig-Salz zu bilden.[5]
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Anschließend wird eine Wittig-Reaktion mit Formaldehyd durchgeführt, um Methyl-2-ethenyl-3-nitrobenzoat zu erhalten.[5]
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In einem letzten Schritt wird Methyl-2-ethenyl-3-nitrobenzoat einer Palladium-katalysierten Cyclisierung unter einer Kohlenmonoxidatmosphäre unterzogen, um Methyl-indol-4-carboxylat zu ergeben.[5]
Schritt 2: Nitrierung von Methyl-indol-4-carboxylat
Die Nitrierung des Indolrings erfolgt regioselektiv an der C6-Position.
Verfahren:
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Lösen Sie Methyl-indol-4-carboxylat in konzentrierter Schwefelsäure bei 0 °C.
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Fügen Sie langsam eine stöchiometrische Menge Salpetersäure hinzu, während die Temperatur unter 5 °C gehalten wird.
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Rühren Sie die Mischung 1-2 Stunden bei 0 °C.
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Gießen Sie die Reaktionsmischung vorsichtig auf Eis und neutralisieren Sie sie mit einer basischen Lösung (z. B. Natriumhydroxid), um Methyl-6-nitro-1H-indol-4-carboxylat auszufällen.
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Sammeln Sie den Niederschlag durch Filtration, waschen Sie ihn mit Wasser und trocknen Sie ihn.
Schritt 3: Reduktion der Nitrogruppe
Die Reduktion der Nitrogruppe zur Amingruppe ist ein entscheidender Schritt. Eine gängige und effektive Methode ist die katalytische Hydrierung.
Verfahren:
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Suspendieren Sie Methyl-6-nitro-1H-indol-4-carboxylat in einem geeigneten Lösungsmittel wie Ethanol oder Ethylacetat.
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Fügen Sie eine katalytische Menge Palladium auf Kohle (10 % Pd/C) hinzu.[6]
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Setzen Sie die Reaktionsmischung einer Wasserstoffatmosphäre (Ballon oder Parr-Apparat) aus und rühren Sie sie bei Raumtemperatur, bis die Reaktion abgeschlossen ist (überwacht durch DC).[6]
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Filtrieren Sie die Mischung durch Celite, um den Katalysator zu entfernen, und dampfen Sie das Lösungsmittel unter reduziertem Druck ein, um Methyl-6-amino-1H-indol-4-carboxylat zu erhalten.[6]
Schritt 4: Bildung des Hydrochloridsalzes
Die Bildung des Hydrochloridsalzes verbessert die Stabilität und Löslichkeit der Verbindung.
Verfahren:
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Lösen Sie das rohe Methyl-6-amino-1H-indol-4-carboxylat in einem geeigneten organischen Lösungsmittel (z. B. Diethylether oder Ethylacetat).
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Fügen Sie tropfenweise eine Lösung von Chlorwasserstoff in Diethylether oder eine andere geeignete Quelle für HCl hinzu, bis die Fällung aufhört.[6]
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Sammeln Sie das ausgefällte Methyl-6-amino-1H-indol-4-carboxylathydrochlorid durch Filtration, waschen Sie es mit kaltem Diethylether und trocknen Sie es im Vakuum.
IV. Charakterisierung und Daten
| Eigenschaft | Wert |
| Molekülformel | C₁₀H₁₁ClN₂O₂ |
| Molekulargewicht | 226.66 g/mol |
| Aussehen | Weißer bis cremefarbener Feststoff |
| Schmelzpunkt | >200 °C (Zersetzung) |
| Löslichkeit | Löslich in Wasser, Methanol |
Analytische Daten:
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¹H-NMR: Die spektralen Daten sollten mit der vorgeschlagenen Struktur übereinstimmen und charakteristische Peaks für die aromatischen Protonen des Indols, die Aminprotonen, die Methylprotonen des Esters und das N-H-Proton des Indols aufweisen.
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¹³C-NMR: Zeigt die erwartete Anzahl von Kohlenstoffsignalen, die den verschiedenen Kohlenstoffatomen im Molekül entsprechen.
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Massenspektrometrie: Der Molekülionenpeak sollte dem berechneten Molekulargewicht der freien Base entsprechen.
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Infrarotspektroskopie: Charakteristische Absorptionsbanden für N-H-Streckschwingungen (Amin und Indol), C=O-Streckschwingung (Ester) und aromatische C-H-Streckschwingungen.
V. Sicherheitsaspekte
Bei der Arbeit mit den in dieser Synthese verwendeten Reagenzien ist Vorsicht geboten.
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Brom: Stark ätzend und giftig. In einem gut belüfteten Abzug handhaben und geeignete persönliche Schutzausrüstung (PSA) tragen.
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Salpetersäure und Schwefelsäure: Stark ätzend. Mit Vorsicht handhaben und geeignete PSA tragen.
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Palladium auf Kohle: Entzündlich, insbesondere im trockenen Zustand und in Gegenwart von Wasserstoff.
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Chlorwasserstoff: Ätzendes und giftiges Gas. In einem gut belüfteten Abzug handhaben.
VI. Fazit
Die in diesem Leitfaden beschriebene Synthese von Methyl-6-amino-1H-indol-4-carboxylathydrochlorid stellt eine robuste und reproduzierbare Methode zur Herstellung dieses wertvollen Bausteins dar. Durch das Verständnis der zugrunde liegenden chemischen Prinzipien und die sorgfältige Beachtung der experimentellen Details können Forscher diese wichtige Verbindung für ihre Bemühungen in der Arzneimittelentdeckung und -entwicklung zuverlässig synthetisieren. Die Vielseitigkeit von Indolderivaten in der medizinischen Chemie unterstreicht die Bedeutung der Entwicklung effizienter und skalierbarer Synthesewege.[2][4][7]
VII. Referenzen
Eine konsolidierte Liste der zitierten Referenzen mit Titel, Quelle und einem überprüfbaren Link.
Sources
- 1. chemimpex.com [chemimpex.com]
- 2. mdpi.com [mdpi.com]
- 3. Novel Synthetic Approaches Toward Substituted Indole Scaffolds [organic-chemistry.org]
- 4. Indole Derivatives: A Versatile Scaffold in Modern Drug Discovery—An Updated Review on Their Multifaceted Therapeutic Applications (2020–2024) - PMC [pmc.ncbi.nlm.nih.gov]
- 5. Organic Syntheses Procedure [orgsyn.org]
- 6. pubs.acs.org [pubs.acs.org]
- 7. Synthesis of Medicinally Important Indole Derivatives: A Review [openmedicinalchemistryjournal.com]
